![molecular formula C11H8N2 B3357616 8-Methylquinoline-5-carbonitrile CAS No. 74316-57-7](/img/structure/B3357616.png)
8-Methylquinoline-5-carbonitrile
Overview
Description
8-Methylquinoline-5-carbonitrile is a chemical compound with the molecular formula C11H8N2 and a molecular weight of 168.19 . It is also known by its synonyms 5-Quinolinecarbonitrile, 8-methyl- .
Synthesis Analysis
The synthesis of this compound has been described in the literature . The process involves the preparation of 8-methylquinolines and their subsequent conversion to this compound . Other methods of synthesis involve the use of α,β-unsaturated aldehydes .Molecular Structure Analysis
The molecular structure of this compound consists of a quinoline ring with a methyl group at the 8th position and a carbonitrile group at the 5th position .Physical and Chemical Properties Analysis
This compound is a liquid at 20 degrees Celsius . It has a specific gravity of 1.08 and a refractive index of 1.62 . It should be stored under inert gas as it is air sensitive . The compound has a melting point of -80 °C and a boiling point of 248 °C .Scientific Research Applications
Synthesis and Characterization
Antitumor Activity and Riboflavin Antagonism : 5-Deazaflavins and their homologues, including 8-methylquinoline derivatives, are known for potential riboflavin antagonism and antitumor activity. These compounds have been synthesized and characterized for their pharmacological and biological properties (Sarhan et al., 2001).
Optoelectronic and Charge Transport Properties : The optoelectronic, nonlinear, and charge transport properties of hydroquinoline derivatives, including 8-methylquinoline-5-carbonitrile, have been explored. These compounds demonstrate potential as efficient multifunctional materials (Irfan et al., 2020).
Chemical Sensing and Detection
- Chemosensors for Pd2+ Ions : Novel chemosensors based on 8-methylquinoline derivatives have been developed for the selective identification of highly toxic Pd2+ ions. These chemosensors exhibit fluorescence turn-off performances and have very low limits of detection (Shally et al., 2020).
Corrosion Inhibition
- Anti-corrosion Activity : Methylquinolin-8-ol derivatives, closely related to this compound, have been studied for their anti-corrosion properties. These compounds show promising results in inhibiting corrosion of carbon steel in acidic environments (Rouifi et al., 2020).
Synthetic Applications
Synthesis of Novel Derivatives : The synthesis of various novel derivatives, such as cinnoline and benzo[h]cinnoline, starting from compounds including this compound, has been explored for various applications (Gomaa, 2003).
Antitumor Agents : Halogenated 2-amino-4H-pyrano[3,2-h]quinoline-3-carbonitrile derivatives, a category encompassing this compound, have shown significant cytotoxic activity against human tumor cell lines, making them potential antitumor agents (Fouda, 2017).
Antifungal Properties : A series of 2-amino-5-oxo-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile and its analogues, closely related to this compound, have been synthesized and evaluated for their antifungal properties (Gholap et al., 2007).
Safety and Hazards
Future Directions
Compounds containing the quinoline nucleus, such as 8-Methylquinoline-5-carbonitrile, have attracted the attention of chemists, medicinal chemists, and professionals in health sciences due to their wide range of biological activities . Future research could focus on developing new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity .
Properties
IUPAC Name |
8-methylquinoline-5-carbonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2/c1-8-4-5-9(7-12)10-3-2-6-13-11(8)10/h2-6H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXNVSODDFDVEAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)C#N)C=CC=N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40513745 | |
Record name | 8-Methylquinoline-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40513745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
74316-57-7 | |
Record name | 8-Methyl-5-quinolinecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=74316-57-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-Methylquinoline-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40513745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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